Cas no 1261947-23-2 (3-Bromo-5-(3-fluorophenyl)phenol)

• Product Name: 3-Bromo-5-(3-fluorophenyl)phenol
• CAS No: 1261947-23-2
• MF: C₁₂H₈BrFO
• MW: 267.093726158142
• MDL: MFCD18316031
• CID: 2765297
• PubChem ID: 53221754
• Update Time: 2025-05-23

3-Bromo-5-(3-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261947-23-2
• 3-BROMO-5-(3-FLUOROPHENYL)PHENOL
• 3-Bromo-5-(3-fluorophenyl)phenol, 95%
• DTXSID90686357
• 5-Bromo-3'-fluoro[1,1'-biphenyl]-3-ol
• MFCD18316031
• 3-Bromo-5-(3-fluorophenyl)phenol

• MDL： MFCD18316031
• Inchi： 1S/C12H8BrFO/c13-10-4-9(6-12(15)7-10)8-2-1-3-11(14)5-8/h1-7,15H
• InChI Key： JMSGSUBGQAKVPZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=C(C=1)F)O

Computed Properties

• Exact Mass: 265.97426Da
• Monoisotopic Mass: 265.97426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-Bromo-5-(3-fluorophenyl)phenol

Introduction to 3-Bromo-5-(3-fluorophenyl)phenol (CAS No. 1261947-23-2)

3-Bromo-5-(3-fluorophenyl)phenol (CAS No. 1261947-23-2) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its bromine and fluorine substituents, exhibits a diverse range of chemical properties and potential applications. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its structure, reactivity, and utility.

The molecular structure of 3-Bromo-5-(3-fluorophenyl)phenol is defined by a phenolic group (-OH) attached to a benzene ring, with bromine at the 3-position and a fluorophenyl group at the 5-position. This substitution pattern imparts distinct electronic and steric effects, making it a valuable substrate for various chemical transformations. The presence of halogens (bromine and fluorine) introduces additional complexity to its reactivity, enabling it to participate in a wide array of reactions, including nucleophilic aromatic substitutions, electrophilic aromatic substitutions, and coupling reactions.

Recent studies have highlighted the potential of 3-Bromo-5-(3-fluorophenyl)phenol as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the construction of heterocyclic compounds, which are pivotal in drug discovery. The compound's ability to undergo cyclization reactions under specific conditions has led to the development of novel scaffolds with promising pharmacological profiles.

In addition to its role in organic synthesis, 3-Bromo-5-(3-fluorophenyl)phenol has been investigated for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent experiments have demonstrated that this compound can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical integrity.

The synthesis of 3-Bromo-5-(3-fluorophenyl)phenol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of an intermediate phenol derivative followed by nucleophilic substitution to introduce the fluorophenyl group. Advances in catalytic systems and green chemistry practices have made these syntheses more efficient and environmentally friendly.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been instrumental in confirming the structure and purity of 3-Bromo-5-(3-fluorophenyl)phenol. These tools provide critical insights into the compound's molecular geometry, which is essential for predicting its behavior in different chemical environments.

Looking ahead, ongoing research is focused on exploring the biological activity of 3-Bromo-5-(3-fluorophenyl)phenol derivatives. Preliminary studies suggest that certain analogs may exhibit anti-inflammatory or antioxidant properties, opening new avenues for therapeutic development. Furthermore, efforts are being made to optimize its production processes for large-scale manufacturing, which would facilitate its adoption in industrial applications.

In conclusion, 3-Bromo-5-(3-fluorophenyl)phenol (CAS No. 1261947-23-2) stands as a testament to the ingenuity of modern chemistry. Its versatile structure and promising properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly significant role in advancing both scientific knowledge and practical applications.